Cas no 221349-79-7 (2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde)

2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a pyridine core substituted with methoxy, methyl, nitro, and formyl functional groups. Its distinct structure makes it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (nitro, formyl) groups enhances its reactivity, enabling selective transformations. The compound’s high purity and stability under standard conditions ensure reliable performance in multi-step synthetic routes. Its well-defined molecular architecture also facilitates applications in ligand design and coordination chemistry, making it a useful building block for research and industrial processes.
2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde structure
221349-79-7 structure
Product Name:2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde
CAS No:221349-79-7
MF:C8H8N2O4
MW:196.160121917725
CID:254523
PubChem ID:2762980
Update Time:2025-06-07

2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-6-methyl-3-nitroisonicotinaldehyde
    • 2-methoxy-6-methyl-3-nitropyridine-4-carbaldehyde
    • 2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde
    • 4-Pyridinecarboxaldehyde,2-methoxy-6-methyl-3-nitro-
    • AKOS006294336
    • LNPSZMOVBDUHMQ-UHFFFAOYSA-N
    • DTXSID00376631
    • FT-0646799
    • 2,4,4-TRIBROMODIPHENYLETHER
    • 221349-79-7
    • SCHEMBL7220392
    • 4-formyl-2-methoxy-6-methyl-3-nitropyridine
    • DB-030724
    • Inchi： 1S/C8H8N2O4/c1-5-3-6(4-11)7(10(12)13)8(9-5)14-2/h3-4H,1-2H3
    • InChI Key： LNPSZMOVBDUHMQ-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C(C=O)=CC(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.04800
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • PSA: 85.01000
  • LogP: 1.64250

2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-6-methyl-3-nitropyridine-4-carboxaldehyde Pricemore >>

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